Cas no 898778-78-4 ((2,5-difluorophenyl)-[5-(1,3-dioxolan-2-yl)-2-thienyl]methanone)

• Product Name: (2,5-difluorophenyl)-[5-(1,3-dioxolan-2-yl)-2-thienyl]methanone
• CAS No: 898778-78-4
• MF: C₁₄H₁₀F₂O₃S
• MW: 296.289209842682
• MDL: MFCD07699162
• CID: 1946856
• PubChem ID: 24723523
• Update Time: 2025-06-26

(2,5-difluorophenyl)-[5-(1,3-dioxolan-2-yl)-2-thienyl]methanone Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-DIFLUOROBENZOYL)-5-(1,3-DIOXOLAN-2-YL)THIOPHENE
• (2,5-difluorophenyl)-[5-(1,3-dioxolan-2-yl)-2-thienyl]methanone
• LogP
• (2,5-difluorophenyl)-[5-(1,3-dioxolan-2-yl)thiophen-2-yl]methanone
• 2,6-DIMETHYL-2-HEPTANOL
• 898778-78-4
• AKOS016018697
• (2,5-Difluorophenyl)[5-(1,3-dioxolan-2-yl)thiophen-2-yl]methanone
• 2-[5-(2,5-DIFLUOROBENZOYL)THIOPHEN-2-YL]-1,3-DIOXOLANE
• MFCD07699162
• DTXSID10641963
• (2,5-Difluorophenyl)[5-(1,3-dioxolan-2-yl)-2-thienyl]methanone

• MDL： MFCD07699162
• Inchi： 1S/C14H10F2O3S/c15-8-1-2-10(16)9(7-8)13(17)11-3-4-12(20-11)14-18-5-6-19-14/h1-4,7,14H,5-6H2
• InChI Key： DWRJPKCOJJNVBM-UHFFFAOYSA-N
• SMILES： S1C(C(C2C=C(C=CC=2F)F)=O)=CC=C1C1OCCO1

Computed Properties

• Exact Mass: 296.03200
• Monoisotopic Mass: 296.03187167Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• Density: 1.404
• Boiling Point: 461°C at 760 mmHg
• Flash Point: 232.6°C
• Refractive Index: 1.574
• PSA: 63.77000
• LogP: 3.30270

Additional information on (2,5-difluorophenyl)-[5-(1,3-dioxolan-2-yl)-2-thienyl]methanone

Comprehensive Overview of (2,5-difluorophenyl)-[5-(1,3-dioxolan-2-yl)-2-thienyl]methanone (CAS No. 898778-78-4)

The compound (2,5-difluorophenyl)-[5-(1,3-dioxolan-2-yl)-2-thienyl]methanone (CAS No. 898778-78-4) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. This thienyl methanone derivative features a unique structural framework, combining a difluorophenyl group with a dioxolan-substituted thiophene ring. Such molecular architecture is often associated with enhanced electronic properties and bioactivity, making it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals.

In recent years, the demand for fluorinated aromatic compounds like 898778-78-4 has surged due to their applications in drug discovery and organic electronics. Researchers are particularly interested in how the difluorophenyl moiety influences the compound's reactivity and binding affinity, a topic frequently searched in academic databases. The presence of the 1,3-dioxolan group further adds to its versatility, enabling its use as a protecting group or a functional handle in multi-step syntheses.

From an industrial perspective, (2,5-difluorophenyl)-[5-(1,3-dioxolan-2-yl)-2-thienyl]methanone is often discussed in forums focusing on high-performance polymers and OLED materials. Its thiophene-based core contributes to charge transport properties, aligning with the growing interest in sustainable energy solutions. This connection to green chemistry and renewable energy technologies has made it a recurring subject in patent literature and R&D reports.

Analytical studies of CAS No. 898778-78-4 highlight its stability under ambient conditions, a critical factor for storage and handling in laboratory settings. Spectroscopic data, including NMR and HPLC profiles, are widely shared among chemists to ensure reproducibility in synthetic protocols. The compound's crystallographic properties have also been explored, with some studies suggesting potential applications in nonlinear optics.

As the scientific community continues to explore heterocyclic compounds, the relevance of 898778-78-4 is expected to grow. Its dual functionality—serving both as a pharmacophore and a material building block—makes it a compelling case study for interdisciplinary research. Future directions may include computational modeling to predict its behavior in novel environments or hybrid systems.

For those sourcing this chemical, it is essential to verify suppliers who adhere to GMP standards and provide detailed certificates of analysis. Questions about its solubility in common organic solvents or compatibility with Pd-catalyzed couplings are frequently addressed in technical datasheets. These practical considerations are crucial for researchers aiming to integrate this compound into their workflows efficiently.

In summary, (2,5-difluorophenyl)-[5-(1,3-dioxolan-2-yl)-2-thienyl]methanone represents a convergence of synthetic utility and functional diversity. Its role in advancing precision medicine and smart materials underscores its importance in contemporary chemistry. As innovation accelerates, this compound is poised to remain at the forefront of cutting-edge scientific endeavors.